Hydroquinidine 4-methyl-2-quinolyl ether
Hydroquinidine 4-methyl-2-quinolyl ether
Brand Name:
Vulcanchem
CAS No.:
135042-89-6
VCID:
VC21178905
InChI:
InChI=1S/C30H33N3O2/c1-4-20-18-33-14-12-21(20)16-28(33)30(24-11-13-31-26-10-9-22(34-3)17-25(24)26)35-29-15-19(2)23-7-5-6-8-27(23)32-29/h5-11,13,15,17,20-21,28,30H,4,12,14,16,18H2,1-3H3/t20-,21-,28+,30-/m0/s1
SMILES:
CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OC)OC5=NC6=CC=CC=C6C(=C5)C
Molecular Formula:
C30H33N3O2
Molecular Weight:
467.6 g/mol
Hydroquinidine 4-methyl-2-quinolyl ether
CAS No.: 135042-89-6
Cat. No.: VC21178905
Molecular Formula: C30H33N3O2
Molecular Weight: 467.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 135042-89-6 |
|---|---|
| Molecular Formula | C30H33N3O2 |
| Molecular Weight | 467.6 g/mol |
| IUPAC Name | 2-[(S)-[(2R,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methoxy]-4-methylquinoline |
| Standard InChI | InChI=1S/C30H33N3O2/c1-4-20-18-33-14-12-21(20)16-28(33)30(24-11-13-31-26-10-9-22(34-3)17-25(24)26)35-29-15-19(2)23-7-5-6-8-27(23)32-29/h5-11,13,15,17,20-21,28,30H,4,12,14,16,18H2,1-3H3/t20-,21-,28+,30-/m0/s1 |
| Standard InChI Key | XNLQXNDAUCSSKU-YVFWCQEHSA-N |
| Isomeric SMILES | CC[C@H]1CN2CC[C@H]1C[C@@H]2[C@H](C3=C4C=C(C=CC4=NC=C3)OC)OC5=NC6=CC=CC=C6C(=C5)C |
| SMILES | CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OC)OC5=NC6=CC=CC=C6C(=C5)C |
| Canonical SMILES | CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OC)OC5=NC6=CC=CC=C6C(=C5)C |
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